Cas no 1198793-49-5 (2-Chlorobenzo[d]oxazole-5-carboxylic acid)

• Product Name: 2-Chlorobenzo[d]oxazole-5-carboxylic acid
• CAS No: 1198793-49-5
• MF: C₈H₄ClNO₃
• MW: 197.575261116028
• CID: 4675184
• PubChem ID: 19938063
• Update Time: 2025-06-13

2-Chlorobenzo[d]oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chlorobenzo[d]oxazole-5-carboxylic acid
• 5-Benzoxazolecarboxylic acid, 2-chloro-
• 2-Chlorobenzo[d]oxazole-5-carboxylic acid

• Inchi： 1S/C8H4ClNO3/c9-8-10-5-3-4(7(11)12)1-2-6(5)13-8/h1-3H,(H,11,12)
• InChI Key： ROSIKKXRLNTRFG-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C(=O)O)C=CC=2O1

Computed Properties

• Exact Mass: 196.9879707g/mol
• Monoisotopic Mass: 196.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Chlorobenzo[d]oxazole-5-carboxylic acid

Introduction to 2-Chlorobenzo[d]oxazole-5-carboxylic acid (CAS No. 1198793-49-5)

2-Chlorobenzo[d]oxazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1198793-49-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic derivative combines the structural features of benzo[d]oxazole with a chloro substituent and a carboxylic acid group, making it a versatile scaffold for drug discovery and development. The compound’s unique chemical properties have garnered attention for its potential applications in synthesizing bioactive molecules, particularly in the design of novel therapeutic agents.

The molecular structure of 2-Chlorobenzo[d]oxazole-5-carboxylic acid consists of a benzene ring fused with an oxygen-containing heterocycle (dioxole), with a chlorine atom attached to one of the benzene carbons and a carboxylic acid functional group at the 5-position of the dioxole ring. This arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and interactions with biological targets. The presence of both electron-withdrawing (chloro and carboxylic acid) and electron-donating (oxygen lone pairs) groups makes it an intriguing candidate for further functionalization.

In recent years, there has been growing interest in benzo[d]oxazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that modifications at various positions within the benzo[d]oxazole core can modulate pharmacological properties, leading to compounds with enhanced efficacy and reduced toxicity. Specifically, 2-Chlorobenzo[d]oxazole-5-carboxylic acid has been explored as a key intermediate in the synthesis of molecules targeting various disease pathways, including cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 2-Chlorobenzo[d]oxazole-5-carboxylic acid is its utility in constructing more complex scaffolds through further chemical transformations. For instance, the carboxylic acid group can be esterified or amidated to introduce solubility or metabolic stability, while the chlorine atom serves as a handle for nucleophilic substitution reactions, allowing for the introduction of diverse substituents. These modifications have enabled researchers to generate libraries of derivatives with tailored properties for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Chlorobenzo[d]oxazole-5-carboxylic acid derivatives. Molecular docking simulations and virtual screening techniques have been employed to predict binding affinities and identify potential lead compounds. These computational approaches complement experimental efforts by providing rapid assessments of candidate molecules’ interactions with biological targets such as enzymes and receptors. The integration of AI-driven tools has enhanced the efficiency of hit identification, reducing the time and resources required for drug discovery pipelines.

The pharmaceutical industry has shown particular interest in benzo[d]oxazole derivatives due to their reported activities against various therapeutic targets. For example, studies have highlighted the potential of these compounds as kinase inhibitors, which are crucial in treating cancers driven by aberrant signaling pathways. Additionally, 2-Chlorobenzo[d]oxazole-5-carboxylic acid has been investigated for its anti-inflammatory properties, with some derivatives exhibiting significant activity against cyclooxygenase (COX) enzymes and other inflammatory mediators. Such findings underscore the compound’s relevance in developing next-generation therapeutics.

From a synthetic chemistry perspective, 2-Chlorobenzo[d]oxazole-5-carboxylic acid serves as a valuable building block for constructing more intricate molecular architectures. Its versatile reactivity allows for diverse functionalizations at multiple sites, enabling the creation of structurally diverse libraries for drug discovery. The compound’s stability under various reaction conditions makes it suitable for both classical organic synthesis methods and modern catalytic approaches, including transition-metal-catalyzed cross-coupling reactions that are widely used in medicinal chemistry.

The growing body of research on 2-Chlorobenzo[d]oxazole-5-carboxylic acid derivatives underscores their potential as pharmacological tools. Preclinical studies have begun to explore the efficacy of several derived compounds in animal models, providing insights into their mechanisms of action and therapeutic promise. These studies not only validate the compound’s significance but also pave the way for future clinical investigations. As research continues to evolve, it is expected that new applications and novel derivatives will emerge, further solidifying 2-Chlorobenzo[d]oxazole-5-carboxylic acid’s role in pharmaceutical innovation.

In conclusion,2-Chlorobenzo[d]oxazole-5-carboxylic acid (CAS No. 1198793-49-5) represents a promising scaffold in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features, combined with its reactivity and synthetic versatility, make it an invaluable asset for drug discovery efforts. As research progresses and new methodologies are developed,benzo[d]oxazole derivatives, including this specific compound,are poised to contribute significantly to advancements in healthcare.